Cas no 1082769-34-3 (2-Bromo-5-methoxybenzo[b]thiophene)

• Product Name: 2-Bromo-5-methoxybenzo[b]thiophene
• CAS No: 1082769-34-3
• MF: C₉H₇BrOS
• MW: 243.120280504227
• CID: 2952823
• PubChem ID: 74891301
• Update Time: 2025-05-22

2-Bromo-5-methoxybenzo[b]thiophene Chemical and Physical Properties

Names and Identifiers

• 2-溴-5-甲氧基苯并噻吩
• 2-Bromo-5-methoxybenzo[b]thiophene
• 2-Bromo-1-benzothien-5-yl methyl ether
• Benzo[b]thiophene, 2-bromo-5-methoxy-
• A908907
• 1082769-34-3
• 2-BROMO-5-METHOXY-1-BENZOTHIOPHENE

• MDL： MFCD11101037
• Inchi： 1S/C9H7BrOS/c1-11-7-2-3-8-6(4-7)5-9(10)12-8/h2-5H,1H3
• InChI Key： MRHYAPQJCMSGCE-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=C(C=CC=2S1)OC

Computed Properties

• Exact Mass: 241.94010Da
• Monoisotopic Mass: 241.94010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 2-Bromo-5-methoxybenzo[b]thiophene

Comprehensive Overview of 2-Bromo-5-methoxybenzo[b]thiophene (CAS No. 1082769-34-3)

2-Bromo-5-methoxybenzo[b]thiophene (CAS No. 1082769-34-3) is a specialized heterocyclic compound widely utilized in pharmaceutical research, organic synthesis, and material science. Its unique structural features, including a benzo[b]thiophene core substituted with bromine and methoxy groups, make it a valuable intermediate for developing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting kinase inhibitors and modulating cellular pathways.

The growing demand for 2-Bromo-5-methoxybenzo[b]thiophene is driven by its role in synthesizing novel therapeutic agents. Recent studies highlight its relevance in designing small-molecule inhibitors for oncology and inflammatory diseases. For instance, its bromine substituent enables further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry. This adaptability aligns with current trends in precision medicine and targeted drug delivery, topics frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1082769-34-3 exemplifies the importance of heteroaromatic compounds in advancing green chemistry. Researchers are exploring eco-friendly protocols to synthesize such derivatives, minimizing hazardous byproducts. This aligns with the global push for sustainable chemistry, a hot topic in both scientific literature and public discourse. The compound’s stability under various conditions also makes it a candidate for high-throughput screening platforms, another area of high interest in pharmaceutical R&D.

In material science, 2-Bromo-5-methoxybenzo[b]thiophene contributes to the development of organic semiconductors and photovoltaic materials. Its conjugated system and electron-rich properties are exploited in designing OLEDs (Organic Light-Emitting Diodes) and solar cells, addressing the surge in demand for renewable energy technologies. These applications resonate with trending searches on energy-efficient materials and carbon-neutral technologies, further elevating the compound’s profile.

Quality control and analytical methods for CAS No. 1082769-34-3 are critical to ensure reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. This emphasis on standardization reflects broader industry concerns about research reproducibility and data transparency, which are frequently debated in scientific communities and online forums.

In summary, 2-Bromo-5-methoxybenzo[b]thiophene (CAS No. 1082769-34-3) is a multifaceted compound with significant implications across diverse fields. Its versatility in synthesis, coupled with emerging applications in healthcare and clean energy, positions it as a subject of ongoing exploration. As interest in tailored molecular architectures and sustainable innovation grows, this compound will likely remain a focal point in scientific and industrial advancements.